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Compound of Interest

Compound Name: Methyl L-valinate

Cat. No.: B1585403 Get Quote

An In-Depth Technical Guide to Methyl L-valinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl L-valinate, a crucial amino

acid derivative. It covers its chemical properties, synthesis protocols, and significant

applications in pharmaceutical and biochemical research.

Chemical and Physical Properties
Methyl L-valinate is the methyl ester of the proteinogenic amino acid L-valine. Its fundamental

properties are summarized below for easy reference.

Property Value Citations

CAS Number 4070-48-8 [1][2]

Molecular Formula C6H13NO2 [1]

Molecular Weight 131.17 g/mol [2]

IUPAC Name
methyl (2S)-2-amino-3-

methylbutanoate
[1][2]

Synonyms
L-Valine methyl ester, Methyl

valinate
[2]
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Experimental Protocols: Synthesis of Methyl L-
valinate Hydrochloride
Methyl L-valinate is commonly synthesized and handled in its hydrochloride salt form, which

enhances its stability. Below are detailed methodologies for its preparation.

Method 1: Synthesis using Thionyl Chloride
A prevalent method for the esterification of L-valine involves the use of thionyl chloride (SOCl2)

in methanol.[3][4]

Materials:

L-Valine

Anhydrous Methanol

Thionyl Chloride (SOCl2)

Diethyl ether

Procedure:

Anhydrous methanol is added to a reactor and cooled to a temperature between -8°C and

-10°C.[3][4]

Thionyl chloride is slowly added dropwise to the stirred methanol, maintaining the low

temperature. The addition is typically carried out over a period of 0.8 to 1.5 hours.[3][4]

Following the addition of thionyl chloride, L-valine is added to the reaction mixture under

cooling.[3][4]

The reaction mixture is then allowed to warm to room temperature and is stirred for 2.5 to 3.5

hours.[3][4]

Subsequently, the mixture is heated to reflux at 60°C to 70°C for 7 to 9 hours.[3][4]
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Upon completion of the reaction, the excess methanol and thionyl chloride are removed by

vacuum distillation.[3]

The resulting residue is cooled to induce crystallization. The crystals are collected by

vacuum filtration.[3]

The crude product is then recrystallized using anhydrous methanol and diethyl ether to yield

the pure L-valine methyl ester hydrochloride as white, fine powder crystals.[3]

The molar ratio of the reactants is crucial for the success of the reaction, with a typical ratio of

n(L-Valine) : n(SOCl2) : n(anhydrous methanol) being 1.0 : 1-1.5 : 20-21.[3]

Method 2: Synthesis using Trimethylchlorosilane
An alternative room temperature synthesis utilizes trimethylchlorosilane (TMSCl) as the

esterification agent.[5]

Materials:

L-Valine

Methanol

Trimethylchlorosilane (TMSCl)

Procedure:

L-valine (0.1 mol) is placed in a round-bottom flask.[5]

Freshly distilled trimethylchlorosilane (0.2 mol) is added slowly to the flask while stirring.[5]

Methanol (100 mL) is then added to the mixture.[5]

The resulting solution or suspension is stirred at room temperature.[5]

The reaction progress is monitored by Thin Layer Chromatography (TLC).[5]

Once the reaction is complete, the mixture is concentrated using a rotary evaporator to

obtain the Methyl L-valinate hydrochloride product.[5]
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Applications in Research and Development
Methyl L-valinate and its hydrochloride salt are versatile building blocks in several scientific

domains.

Application Area Description Citations

Pharmaceutical Synthesis

It serves as a key intermediate

in the synthesis of antiviral

drugs like Valacyclovir, the L-

valine ester prodrug of

Acyclovir. It is also used in the

synthesis of the

antihypertensive drug

Valsartan.

[3][6][7]

Peptide Synthesis

As a derivative of a natural

amino acid, it is a fundamental

building block in the synthesis

of peptides. Its incorporation

can enhance the biological

activity and stability of the

resulting peptides.

[8][9]

Biochemical Research

Researchers utilize this

compound in studies related to

protein folding and enzyme

activity, which aids in

understanding fundamental

biological mechanisms.

[8]

Chiral Auxiliary

Its inherent chirality makes it a

valuable auxiliary in

asymmetric synthesis,

enabling the creation of

stereospecific compounds.

[8]
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To further elucidate the information presented, the following diagrams illustrate key processes

and relationships involving Methyl L-valinate.

Reactants

Reaction Steps Purification

L-Valine

1. Cooled Mixing
(-10°C to -8°C)Anhydrous Methanol

Thionyl Chloride

2. Room Temp Stirring
(2.5-3.5h)

3. Reflux
(60-70°C, 7-9h) 4. Vacuum Distillation 5. Crystallization 6. Recrystallization Methyl L-valinate HCl

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methyl L-valinate hydrochloride.
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Caption: Applications of Methyl L-valinate in science and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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